Cas no 923257-35-6 (2-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide)

• Product Name: 2-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide
• CAS No: 923257-35-6
• MF: C₂₂H₁₄BrNO₃
• MW: 420.25546503067
• CID: 6477242
• PubChem ID: 18568815
• Update Time: 2025-10-28

2-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide
• 2-bromo-N-(4-oxo-2-phenylchromen-6-yl)benzamide
• AKOS001956631
• F2211-0331
• 923257-35-6

• Inchi： 1S/C22H14BrNO3/c23-18-9-5-4-8-16(18)22(26)24-15-10-11-20-17(12-15)19(25)13-21(27-20)14-6-2-1-3-7-14/h1-13H,(H,24,26)
• InChI Key： XOXYHSIFTIIYEM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC1C=CC2=C(C(C=C(C3C=CC=CC=3)O2)=O)C=1)=O

Computed Properties

• Exact Mass: 419.01571g/mol
• Monoisotopic Mass: 419.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 2-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide

Compound CAS No. 923257-35-6: 2-Bromo-N-(4-Oxo-2-phenyl-4H-chromen-6-yl)benzamide

The compound CAS No. 923257-35-6, also known as 2-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities and synthetic versatility.

The molecular structure of this compound is characterized by a benzamide moiety attached to a chromene derivative. The chromene ring, which is a fused bicyclic structure consisting of a benzene ring and a gamma-pyrone ring, plays a crucial role in determining the compound's properties. The presence of the bromine atom at the 2-position of the benzamide group introduces additional electronic and steric effects, which can influence its reactivity and bioavailability.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The substitution pattern on the chromene ring, such as the oxo group at position 4 and the phenyl group at position 2, significantly impacts its pharmacokinetic properties. These findings suggest that 2-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide could serve as a promising lead compound for further exploration in medicinal chemistry.

In terms of synthetic applications, this compound demonstrates remarkable versatility as an intermediate in organic synthesis. Its structure allows for further functionalization at various positions, enabling the creation of more complex molecules with tailored properties. For instance, the bromine atom can be readily substituted with other groups using standard nucleophilic aromatic substitution reactions, opening up avenues for diversifying its chemical profile.

The synthesis of CAS No. 923257-35 typically involves multi-step processes that combine principles from both classical organic chemistry and modern catalytic methodologies. Researchers have employed various strategies, including Friedel-Crafts acylation, to construct the chromene framework before introducing the benzamide group through amide bond formation.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and HRMS (High Resolution Mass Spectrometry). These analyses have confirmed its molecular formula and structural integrity, providing a solid foundation for further studies.

In conclusion, 2-bromo-N-(4-Oxo-2-phenvlchromenyl)benzamide represents a valuable addition to the arsenal of compounds available for chemical research. Its unique structure and potential applications make it an area of continued interest for scientists across various disciplines.